Cas no 769124-05-2 (2-ethyl-1,3-thiazole-4-carboxylic acid)
2-Ethyl-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring a thiazole ring core substituted with an ethyl group at the 2-position and a carboxylic acid moiety at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and specialty chemicals. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. The compound's stability and well-defined reactivity make it suitable for use in organic synthesis and medicinal chemistry research. It is typically handled under standard laboratory conditions, with appropriate precautions for carboxylic acid handling.
769124-05-2 structure
Product name:2-ethyl-1,3-thiazole-4-carboxylic acid
2-ethyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylthiazole-4-carboxylic acid
- 2-Ethyl-1,3-thiazole-4-carboxylic acid
- 2-ethyl-4-Thiazolecarboxylic acid
- 4-Thiazolecarboxylicacid, 2-ethyl-
- 4-Thiazolecarboxylicacid,2-ethyl-(9CI)
- 4-Thiazolecarboxylicacid,2-ethyl-
- NMBMFJUWTJAVBG-UHFFFAOYSA-N
- SBB053107
- 4-Thiazolecarboxylic acid, 2-ethyl-
- 1990AC
- STK502204
- ST2404392
- AB0000165
- BB 0261995
- A9743
- EN300-1168277
- Z381402858
- DTXSID90649164
- TS-02089
- AKOS005170895
- SY083349
- MFCD09258842
- CS-0106566
- 2-ethylthiazole-4-carboxylicacid
- 4-thiazolecarboxylic acid,2-ethyl-
- 769124-05-2
- SCHEMBL1244889
- FT-0730096
- ALBB-000143
- 2-ethyl-1,3-thiazole-4-carboxylic acid
-
- MDL： MFCD09258842
- Inchi： 1S/C6H7NO2S/c1-2-5-7-4(3-10-5)6(8)9/h3H,2H2,1H3,(H,8,9)
- InChI Key： NMBMFJUWTJAVBG-UHFFFAOYSA-N
- SMILES： S1C([H])=C(C(=O)O[H])N=C1C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 157.02
- Monoisotopic Mass: 157.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 78.4
Experimental Properties
- Density: 1.337
- Boiling Point: 305.1°C at 760 mmHg
- Flash Point: 138.3°C
- Refractive Index: 1.581
2-ethyl-1,3-thiazole-4-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB404463-500 mg |
2-Ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 500 mg |
€406.00 | 2023-07-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T37590-1g |
2-Ethylthiazole-4-carboxylic acid |
769124-05-2 | 95% | 1g |
¥8182.0 | 2023-09-06 | |
| Enamine | EN300-1168277-10.0g |
2-ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 95% | 10.0g |
$444.0 | 2023-07-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5700-5G |
2-ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 95% | 5g |
￥ 9,061.00 | 2023-03-13 | |
| Alichem | A059004195-1g |
2-Ethylthiazole-4-carboxylic acid |
769124-05-2 | 95% | 1g |
$618.00 | 2023-09-01 | |
| Enamine | EN300-1168277-5.0g |
2-ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 95% | 5.0g |
$264.0 | 2023-07-09 | |
| Chemenu | CM112647-250mg |
2-ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 95% | 250mg |
$*** | 2023-05-29 | |
| Fluorochem | 066153-250mg |
2-Ethyl-1,3-thiazole-4-carboxylic acid |
769124-05-2 | 97% | 250mg |
￡213.00 | 2022-03-01 | |
| 1PlusChem | 1P00G6GV-2.5g |
4-Thiazolecarboxylicacid,2-ethyl-(9CI) |
769124-05-2 | 95% | 2.5g |
$245.00 | 2024-04-21 | |
| A2B Chem LLC | AH54079-5g |
2-Ethylthiazole-4-carboxylic acid |
769124-05-2 | 95% | 5g |
$1075.00 | 2024-04-19 |
2-ethyl-1,3-thiazole-4-carboxylic acid Related Literature
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Wei Chen Nanoscale, 2015,7, 6957-6990
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Jingxiang Pang RSC Adv., 2019,9, 20982-20988
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Yanying Rao,Qingfeng Chen,Fanjuan Kong,Jian Dong,Weiping Qian Anal. Methods, 2011,3, 1969-1974
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
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10. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:769124-05-2)2-ethyl-1,3-thiazole-4-carboxylic acid
Purity:99%/99%
Quantity:1g/5g
Price ($):212.0/742.0